Square-wave pulse electrodeposition of gold nanoparticles for ethanol electrooxidation
Materials Advances Pub Date: 2023-10-14 DOI: 10.1039/D3MA00412K
Abstract
Gold nanoparticles (AuNPs) were synthesized as an electrocatalyst using a square-wave pulse deposition technique. By adjusting the applied upper potentials, we were able to control the size and distribution of the Au NPs. Analysis using the X-ray photoelectron spectroscopy technique confirmed the formation of metallic-phase Au particles on the fluorine-doped tin oxide (FTO) coated glass. Morphological studies show that at an upper potential of 0.00 V, fine particles were uniformly dispersed on the FTO substrate. With increasing potential, the particles underwent growth and coalescence, forming short chain-like structures. At potentials exceeding 0.25 V, the particle number decreased, and larger spherical particles were obtained, particularly at 1.00 V. Electrochemical impedance spectroscopy measurements exhibited low charge transfer resistance for the Au NPs synthesized at 0.25 V, producing high catalytic activity for the ethanol electrooxidation. The Au NPs electrocatalyst electrodeposited at low potential also shows a high poisoning resistance as indicated by the low jb/jf ratio value that resulted in catalytic stability as indicated by a slow current decay from the chronoamperometry measurements. The results contribute to the advancement of efficient and stable Au NPs electrocatalysts, particularly in ethanol electrooxidation.
Recommended Literature
- [1] Selective switching of multiple plexcitons in colloidal materials: directing the energy flow at the nanoscale†
- [2] Inorganic
- [3] Identification of bioactive compounds in Lactobacillus paracasei subsp. paracasei NTU 101-fermented reconstituted skimmed milk and their anti-cancer effect in combination with 5-fluorouracil on colorectal cancer cells
- [4] Tunable regioselective synthesis of pyrazolo[3,4-d]pyrimidine derivatives via aza-Wittig cyclization and dimroth-type rearrangement†
- [5] Chronic ciguatoxin poisoning causes emotional and cognitive dysfunctions in rats
- [6] Controlled doping of semiconducting titania nanosheets for tailored spinelectronic materials†
- [7] Contents list
- [8] Thermodynamically stable vesicle formation of biodegradable double mPEG-tailed amphiphiles with sulfonate head group†
- [9] Preparation, performance and mechanism of metal oxide modified catalytic ceramic membranes for wastewater treatment†
- [10] ortho-Dichlorobenzene as a pore modifier for PEMFC catalyst electrodes and dense Nafion membranes with one porous surface
Journal Nameļ¼Materials Advances
Research Products
-
CAS no.: 1587-07-1
